Cas no 2229328-70-3 (tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate)
tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate
- tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate
- EN300-1889210
- 2229328-70-3
-
- Inchi: 1S/C11H17BrN4O2/c1-11(2,3)18-10(17)16-8(4-13)9-14-5-7(12)6-15-9/h5-6,8H,4,13H2,1-3H3,(H,16,17)
- InChI Key: HCFHTCHESHFRHP-UHFFFAOYSA-N
- SMILES: BrC1C=NC(C(CN)NC(=O)OC(C)(C)C)=NC=1
Computed Properties
- Exact Mass: 316.05349g/mol
- Monoisotopic Mass: 316.05349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 90.1Ų
tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1889210-0.05g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-0.1g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-0.25g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-0.5g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-1.0g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1889210-2.5g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-5.0g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1889210-10.0g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1889210-1g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1889210-5g |
tert-butyl N-[2-amino-1-(5-bromopyrimidin-2-yl)ethyl]carbamate |
2229328-70-3 | 5g |
$3396.0 | 2023-09-18 |
tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate
Recent Advances in the Study of tert-Butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS: 2229328-70-3)
The compound tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS: 2229328-70-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopyrimidine core and carbamate-protected amine functionality, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.
One of the primary research objectives surrounding this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromopyrimidine moiety in tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate provides a versatile scaffold for further functionalization. Recent publications highlight its use in the development of selective inhibitors for kinases such as EGFR, BTK, and CDK4/6, which are implicated in various cancers.
In terms of synthetic methodology, researchers have explored efficient routes to produce tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate with high yield and purity. A study published in the Journal of Medicinal Chemistry detailed a multi-step synthesis starting from commercially available 5-bromopyrimidine-2-carbaldehyde. The process involves reductive amination followed by carbamate protection, achieving an overall yield of 65-70%. The scalability of this method has been demonstrated in pilot-scale reactions, making it suitable for industrial applications.
Recent pharmacological evaluations have also shed light on the biological activity of derivatives derived from this compound. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate exhibited potent inhibitory activity against BTK with IC50 values in the low nanomolar range. These findings underscore the potential of this scaffold in the design of next-generation kinase inhibitors.
Furthermore, the compound's utility extends beyond kinase inhibition. A recent preprint on ChemRxiv described its application in the development of PROTACs (Proteolysis Targeting Chimeras), where it serves as a linker between target-binding and E3 ligase-binding moieties. This innovative approach leverages the compound's chemical stability and functional group compatibility to enhance the efficacy of targeted protein degradation strategies.
In conclusion, tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate (CAS: 2229328-70-3) represents a versatile and valuable intermediate in modern drug discovery. Its applications span from traditional small-molecule inhibitors to cutting-edge modalities like PROTACs, highlighting its broad utility in chemical biology and pharmaceutical research. Ongoing studies continue to explore its potential, with several derivatives currently in preclinical development for various therapeutic indications.
2229328-70-3 (tert-butyl N-2-amino-1-(5-bromopyrimidin-2-yl)ethylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)